Cas no 2193052-03-6 ((4S,8aR)-4-(aminomethyl)-hexahydro-1H-pyrrolo2,1-cmorpholin-4-ylmethanol)

• Product Name: (4S,8aR)-4-(aminomethyl)-hexahydro-1H-pyrrolo2,1-cmorpholin-4-ylmethanol
• CAS No: 2193052-03-6
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5184207
• PubChem ID: 137951932
• Update Time: 2025-05-20

(4S,8aR)-4-(aminomethyl)-hexahydro-1H-pyrrolo2,1-cmorpholin-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [(4S,8ar)-4-(aminomethyl)-hexahydro-1h-pyrrolo[2,1-c]morpholin-4-yl]methanol
• (4S,8aR)-4-(aminomethyl)-hexahydro-1H-pyrrolo2,1-cmorpholin-4-ylmethanol

• Inchi： 1S/C9H18N2O2/c10-5-9(6-12)7-13-4-8-2-1-3-11(8)9/h8,12H,1-7,10H2/t8-,9+/m1/s1
• InChI Key： BNHSZQMAMVRWTA-BDAKNGLRSA-N
• SMILES： O1C[C@](CN)(CO)N2CCC[C@]2([H])C1

Additional information on (4S,8aR)-4-(aminomethyl)-hexahydro-1H-pyrrolo2,1-cmorpholin-4-ylmethanol

Introduction to (4S,8aR)-4-(aminomethyl)-hexahydro-1H-pyrrolo[2,1-c]morpholin-4-ylmethanol (CAS No. 2193052-03-6)

(4S,8aR)-4-(aminomethyl)-hexahydro-1H-pyrrolo[2,1-c]morpholin-4-ylmethanol, identified by its CAS number 2193052-03-6, is a complex organic compound with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of morpholine derivatives, which are well-known for their diverse biological activities and therapeutic applications. The specific stereochemistry defined by the (4S,8aR) configuration makes this molecule a subject of great interest for medicinal chemists and pharmacologists.

The molecular structure of (4S,8aR)-4-(aminomethyl)-hexahydro-1H-pyrrolo[2,1-c]morpholin-4-ylmethanol features a hexahydro-pyrrolo[2,1-c]morpholine core, which is a fused heterocyclic system consisting of a pyrrole ring linked to a morpholine ring. This structural motif is known to contribute to the compound's ability to interact with biological targets in a specific manner. The presence of an aminomethyl group at the 4-position and a hydroxymethyl group at the 4a-position further enhances its potential as a pharmacophore.

In recent years, there has been growing interest in the development of novel morpholine derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties, among others. The stereochemistry of the compound plays a crucial role in determining its biological efficacy and selectivity. The (4S,8aR) configuration is particularly noteworthy as it has been shown to confer enhanced binding affinity and reduced toxicity compared to its enantiomers.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing the stereochemistry of morpholine derivatives to improve their pharmacological profiles. Studies have demonstrated that the (4S,8aR) configuration of (4S,8aR)-4-(aminomethyl)-hexahydro-1H-pyrrolo[2,1-c]morpholin-4-ylmethanol enhances its ability to interact with target proteins and enzymes. This interaction is critical for achieving therapeutic effects while minimizing side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as asymmetric catalysis have been employed to achieve the desired stereochemical outcome. These techniques not only improve yield but also enhance the purity of the final product, which is essential for pharmaceutical applications.

One of the most exciting aspects of (4S,8aR)-4-(aminomethyl)-hexahydro-1H-pyrrolo[2,1-c]morpholin-4-ylmethanol is its potential as a lead compound for drug discovery. Preclinical studies have shown promising results in various disease models, including cancer and inflammatory disorders. The compound's ability to modulate key biological pathways makes it an attractive candidate for further development into a therapeutic agent.

The development of novel pharmaceuticals often involves rigorous testing to evaluate their safety and efficacy. In vitro and in vivo studies are conducted to assess the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for understanding how the compound behaves in different biological systems and for predicting its potential clinical utility.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used extensively to study the interactions between (4S,8aR)-4-(aminomethyl)-hexahydro-1H-pyrrolo[2,1-c]morpholin-4-ylmethanol and its target proteins. These studies provide valuable insights into the compound's binding mechanism and help guide the optimization process.

In conclusion, (4S,8aR)-4-(aminomethyl)-hexahydro-1H-pyrrolo[2,1-c]morpholin-4-ylmethanol (CAS No. 2193052-03-6) represents a significant advancement in the field of pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in the development of next-generation pharmaceuticals.